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Compound of Interest

Compound Name: Solvent yellow 157

Cat. No.: B1590582 Get Quote

Solvent Yellow 157: A Comparative Guide to
Resin Compatibility
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the chemical compatibility and

performance of Solvent Yellow 157 across a range of thermoplastic resins. The information is

intended to assist researchers and professionals in making informed decisions for their specific

applications, from materials science to drug delivery systems where polymer compatibility is

critical.

Performance Overview and Resin Compatibility
Solvent Yellow 157 is a greenish-yellow solvent dye known for its high heat resistance,

excellent lightfastness, and good migration stability, making it suitable for coloring a variety of

plastics.[1][2][3] Its compatibility extends to several amorphous and crystalline polymers,

including Polystyrene (PS), Polycarbonate (PC), Acrylonitrile Butadiene Styrene (ABS),

Polymethyl Methacrylate (PMMA), and Polyethylene Terephthalate (PET).[1][3][4][5]

The following tables summarize the performance of Solvent Yellow 157 in different resin

systems based on available technical data.
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Table 1: Compatibility and Application
Recommendations

Resin
Compatibility
Rating

Recommended for
Use

Not Recommended

PS (Polystyrene) ☆ (Superior) ✓

HIPS (High Impact

Polystyrene)
○ (Applicable) ✓

ABS (Acrylonitrile

Butadiene Styrene)
☆ (Superior) ✓

PC (Polycarbonate) ☆ (Superior) ✓

PMMA (Polymethyl

Methacrylate)
○ (Applicable) ✓

PET (Polyethylene

Terephthalate)
☆ (Superior) ✓

RPVC (Rigid Polyvinyl

Chloride)

△ (Not

Recommended)
✓

PA6 (Polyamide 6)
△ (Not

Recommended)
✓

SAN (Styrene

Acrylonitrile)
○ (Applicable) ✓

AS (Acrylonitrile

Styrene)
○ (Applicable) ✓

Source: Compiled from multiple technical data sheets.[1][2] The rating system is based on

manufacturer recommendations where '☆' denotes superior compatibility, '○' indicates the

product is applicable, and '△' signifies it is not recommended.

Table 2: Comparative Performance Data
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Property PS ABS PC PET

Heat Resistance

(°C)
300 300 300 300

Lightfastness

(Blue Wool

Scale)

7-8 7 7 7

Migration

Resistance
Good Good Good Good

Melting Point

(°C)
\multicolumn{4}{c }{323}

Density (g/cm³) \multicolumn{4}{c }{1.42 - 1.64}

Source: Data compiled from various technical specifications.[1][2][4][6][7][8] Note that

lightfastness is most frequently reported for Polystyrene; the values for other resins are based

on general performance claims and may vary based on specific processing conditions and

formulations.

Representative Experimental Protocols
The following are representative methodologies for key experiments to determine the

compatibility and performance of Solvent Yellow 157 in different resins. These protocols are

based on established industry standards.

Heat Stability Testing
Objective: To determine the maximum temperature at which Solvent Yellow 157 remains

color-stable in a given resin during processing.

Methodology (Adapted from ASTM D3045):

Sample Preparation: Prepare a masterbatch by dispersing a known concentration of Solvent
Yellow 157 (e.g., 0.1%) into the resin powder.
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Processing: Extrude or injection mold the colored resin at a range of increasing temperatures

(e.g., in 10°C increments from the standard processing temperature up to 320°C).

Analysis: Visually and instrumentally (using a spectrophotometer) compare the color of the

samples processed at different temperatures against a control sample processed at the

optimal, lower temperature.

Determination: The heat stability is the highest temperature at which no significant color

change (ΔE*ab ≤ 1.5) is observed.

Lightfastness Testing
Objective: To assess the resistance of Solvent Yellow 157 to fading when exposed to light.

Methodology (Adapted from ISO 105-B02 and ASTM D4303):

Sample Preparation: Prepare flat, uniform plaques of the colored resin.

Exposure: Place the samples in a xenon arc weather-ometer, which simulates natural

sunlight. A portion of each sample should be masked to serve as an unexposed control.

Blue Wool Scale: Simultaneously expose a standard Blue Wool Scale (grades 1-8) alongside

the samples.[9][10]

Evaluation: Periodically evaluate the fading of the samples against the fading of the Blue

Wool standards. The lightfastness rating corresponds to the Blue Wool standard that shows

a similar degree of fading.

Migration Resistance Testing
Objective: To determine the tendency of Solvent Yellow 157 to migrate from the colored plastic

to a contacting material.

Methodology (Adapted from ISO 177):

Sample Preparation: Create a test assembly by placing a disc of the colored plastic in

intimate contact with a white, uncolored disc of a standard polymer (e.g., plasticized PVC).
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Incubation: Place the assembly under a defined pressure (e.g., 1 kg) in an oven at a

specified temperature (e.g., 80°C) for a set duration (e.g., 24 hours).

Analysis: After incubation, separate the discs and visually and instrumentally assess the

white disc for any color transfer. The degree of staining is evaluated using a grayscale.

Visualized Experimental Workflows
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Heat Stability Testing.
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Caption: Workflow for Lightfastness Testing.
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Caption: Workflow for Migration Resistance Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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